N-(4-methylphenyl)-3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide

• Molecular Formula: C24H21N5OS
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-(4-methylphenyl)-3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide
• InChI: InChI=1S/C24H21N5OS/c1-16-12-14-19(15-13-16)25-23(30)21-20(17-8-4-2-5-9-17)28-29-22(26-27-24(29)31-21)18-10-6-3-7-11-18/h2-15,20-21,28H,1H3,(H,25,30)
• InChI Key: YZOGMPNPODSHME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2C(NN3C(=NN=C3S2)C4=CC=CC=C4)C5=CC=CC=C5

Description

N-(4-methylphenyl)-3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide is a heterocyclic compound that belongs to the class of triazolothiadiazines. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory properties .

Preparation Methods

The synthesis of N-(4-methylphenyl)-3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide typically involves the cyclization of hydrazinyl derivatives with ortho esters or through oxidative condensation of hydrazones . The reaction conditions often include refluxing in phosphorus oxychloride (POCl3) or using triethylamine as a base . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can yield thiadiazine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the triazole ring. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and bases like triethylamine.

Scientific Research Applications

N-(4-methylphenyl)-3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide has several scientific research applications:

Chemistry: Used as a synthetic intermediate for the preparation of other heterocyclic compounds.

Biology: Exhibits antimicrobial and antiviral activities, making it a potential candidate for developing new antibiotics and antiviral drugs.

Medicine: Shows promising anticancer properties by inhibiting enzymes like PARP-1 and EGFR, making it a potential candidate for cancer therapy.

Industry: Used in the development of enzyme inhibitors and other pharmaceuticals.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets and pathways. For instance, its anticancer activity is attributed to the inhibition of enzymes like PARP-1 and EGFR, leading to apoptosis in cancer cells . The compound’s antimicrobial activity is due to its ability to inhibit the urease enzyme, which is crucial for the survival of certain microorganisms .

Comparison with Similar Compounds

N-(4-methylphenyl)-3,6-diphenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide is unique due to its hybrid structure combining triazole and thiadiazine moieties. Similar compounds include:

1,2,4-triazolo[3,4-b][1,3,4]thiadiazines: These compounds share a similar core structure but differ in their substituents.

1,2,4-triazolo[5,1-b][1,3,5]thiadiazines: Another isomeric form with different pharmacological properties.

1,2,4-triazolo[1,5-c][1,3,5]thiadiazines: These compounds also exhibit diverse biological activities.

This compound stands out due to its specific combination of pharmacological activities and its potential as a therapeutic agent in various fields.